(2S,3S,4S,5R,6R)-6-[[(10R,11R,13S,17S)-17-Acetyl-10,13-dimethyl-3-oxo-1,2,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-11-yl]oxy]-3,4,5-trihydroxyoxane-2-carboxylic acid
(2S,3S,4S,5R,6R)-6-[[(10R,11R,13S,17S)-17-Acetyl-10,13-dimethyl-3-oxo-1,2,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-11-yl]oxy]-3,4,5-trihydroxyoxane-2-carboxylic acid
Brand Name:
Vulcanchem
CAS No.:
129238-72-8
VCID:
VC0237431
InChI:
InChI=1S/C27H38O9/c1-12(28)16-6-7-17-15-5-4-13-10-14(29)8-9-26(13,2)19(15)18(11-27(16,17)3)35-25-22(32)20(30)21(31)23(36-25)24(33)34/h10,15-23,25,30-32H,4-9,11H2,1-3H3,(H,33,34)/t15?,16-,17?,18-,19?,20+,21+,22-,23+,25-,26+,27-/m1/s1
SMILES:
CC(=O)C1CCC2C1(CC(C3C2CCC4=CC(=O)CCC34C)OC5C(C(C(C(O5)C(=O)O)O)O)O)C
Molecular Formula:
C13H10N4O2
Molecular Weight:
506.6 g/mol
(2S,3S,4S,5R,6R)-6-[[(10R,11R,13S,17S)-17-Acetyl-10,13-dimethyl-3-oxo-1,2,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-11-yl]oxy]-3,4,5-trihydroxyoxane-2-carboxylic acid
CAS No.: 129238-72-8
Main Products
VCID: VC0237431
Molecular Formula: C13H10N4O2
Molecular Weight: 506.6 g/mol
![(2S,3S,4S,5R,6R)-6-[[(10R,11R,13S,17S)-17-Acetyl-10,13-dimethyl-3-oxo-1,2,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-11-yl]oxy]-3,4,5-trihydroxyoxane-2-carboxylic acid - 129238-72-8](/images/no_structure.jpg)
| CAS No. | 129238-72-8 |
|---|---|
| Product Name | (2S,3S,4S,5R,6R)-6-[[(10R,11R,13S,17S)-17-Acetyl-10,13-dimethyl-3-oxo-1,2,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-11-yl]oxy]-3,4,5-trihydroxyoxane-2-carboxylic acid |
| Molecular Formula | C13H10N4O2 |
| Molecular Weight | 506.6 g/mol |
| IUPAC Name | (2S,3S,4S,5R,6R)-6-[[(10R,11R,13S,17S)-17-acetyl-10,13-dimethyl-3-oxo-1,2,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-11-yl]oxy]-3,4,5-trihydroxyoxane-2-carboxylic acid |
| Standard InChI | InChI=1S/C27H38O9/c1-12(28)16-6-7-17-15-5-4-13-10-14(29)8-9-26(13,2)19(15)18(11-27(16,17)3)35-25-22(32)20(30)21(31)23(36-25)24(33)34/h10,15-23,25,30-32H,4-9,11H2,1-3H3,(H,33,34)/t15?,16-,17?,18-,19?,20+,21+,22-,23+,25-,26+,27-/m1/s1 |
| Standard InChIKey | WVTMNZAPPOMZST-JZCVQVRRSA-N |
| Isomeric SMILES | CC(=O)[C@H]1CCC2[C@@]1(C[C@H](C3C2CCC4=CC(=O)CC[C@]34C)O[C@H]5[C@@H]([C@H]([C@@H]([C@H](O5)C(=O)O)O)O)O)C |
| SMILES | CC(=O)C1CCC2C1(CC(C3C2CCC4=CC(=O)CCC34C)OC5C(C(C(C(O5)C(=O)O)O)O)O)C |
| Canonical SMILES | CC(=O)C1CCC2C1(CC(C3C2CCC4=CC(=O)CCC34C)OC5C(C(C(C(O5)C(=O)O)O)O)O)C |
| Synonyms | 11-HPG 11-hydroxyprogesterone 11-glucuronide |
| PubChem Compound | 195612 |
| Last Modified | Nov 09 2021 |
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